Cas no 2171901-73-6 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}-2-hydroxybutanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}-2-hydroxybutanoic acid
• CAS No: 2171901-73-6
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6258484
• PubChem ID: 165538541
• Update Time: 2025-08-04

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}-2-hydroxybutanoic acid
• EN300-1518888
• 4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4-dimethylpentanamido}-2-hydroxybutanoic acid
• 2171901-73-6

• Inchi： 1S/C27H34N2O6/c1-27(2,3)14-17(24(31)28-13-12-23(30)25(32)33)15-29-26(34)35-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23,30H,12-16H2,1-3H3,(H,28,31)(H,29,34)(H,32,33)
• InChI Key： FQTQVHDSPOGTJK-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCCC(C(=O)O)O)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 125Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}-2-hydroxybutanoic acid

Introduction to 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}-2-hydroxybutanoic Acid (CAS No. 2171901-73-6)

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}-2-hydroxybutanoic acid, identified by its CAS number 2171901-73-6, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a fluoren-9-yl moiety linked through a methoxycarbonyl group to an amino function. This unique structural feature contributes to its potential as a pharmacophore in drug design. The presence of multiple chiral centers and the specific arrangement of these groups make this compound a versatile scaffold for further chemical modifications and derivatization.

In recent years, there has been a growing interest in the development of compounds that can modulate biological pathways associated with various diseases. The fluoren-9-yl substituent, known for its stability and electronic properties, plays a crucial role in enhancing the binding affinity and selectivity of the compound towards its target proteins. This has made it an attractive component in the design of inhibitors and activators for therapeutic applications.

The amide and hydroxybutanoic acid functionalities in the molecule contribute to its solubility and bioavailability, which are critical factors in drug formulation. These features ensure that the compound can be effectively delivered to target tissues and organs, thereby increasing its therapeutic efficacy. Additionally, the dimethylpentanamido group provides stability to the molecule under various physiological conditions, ensuring its structural integrity during metabolic processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological targets with high accuracy. These studies have revealed that the fluoren-9-ylmethoxycarbonyl-amino moiety interacts strongly with specific residues on the target protein, leading to potent inhibition or activation of biological pathways. This insight has guided the optimization of analogs with improved pharmacological profiles.

The synthesis of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}-2-hydroxybutanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has facilitated the introduction of complex functional groups into the molecular framework. These synthetic strategies have been refined over time to achieve high yields and purity, making it feasible for large-scale production.

The biological activity of this compound has been extensively evaluated in various cell-based assays and animal models. Preliminary results indicate that it exhibits significant potential in modulating pathways associated with inflammation, cancer, and neurodegenerative diseases. The ability to selectively target these pathways without affecting normal cellular functions makes it a promising candidate for therapeutic intervention.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}-2-hydroxybutanoic acid (CAS No. 2171901-73-6) is a structurally complex and biologically active compound with significant therapeutic potential. Its unique molecular features, including the presence of a fluoren-9-yl moiety and multiple functional groups, make it an attractive scaffold for drug development. Ongoing research continues to explore its full potential in addressing various human diseases.